Cas no 2229643-81-4 (2,2-dimethylhept-4-en-1-ol)

• Product Name: 2,2-dimethylhept-4-en-1-ol
• CAS No: 2229643-81-4
• MF: C₉H₁₈O
• MW: 142.238623142242
• CID: 6420259
• PubChem ID: 89151120
• Update Time: 2025-05-26

2,2-dimethylhept-4-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethylhept-4-en-1-ol
• 2229643-81-4
• SCHEMBL13703349
• EN300-1763268

• Inchi： 1S/C9H18O/c1-4-5-6-7-9(2,3)8-10/h5-6,10H,4,7-8H2,1-3H3/b6-5+
• InChI Key： CHDKHGBIHRSWGO-AATRIKPKSA-N
• SMILES： OCC(C)(C)C/C=C/CC

Computed Properties

• Exact Mass: 142.135765193g/mol
• Monoisotopic Mass: 142.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Additional information on 2,2-dimethylhept-4-en-1-ol

Chemical Profile of 2,2-dimethylhept-4-en-1-ol (CAS No. 2229643-81-4)

2,2-dimethylhept-4-en-1-ol (CAS No. 2229643-81-4) is a complex organic compound that has garnered significant attention in the field of organic chemistry and pharmaceutical research due to its unique structural properties and potential applications. This compound, characterized by a branched aliphatic hydrocarbon chain with an olefinic double bond, represents a fascinating subject of study for synthetic chemists and biologists alike.

The molecular structure of 2,2-dimethylhept-4-en-1-ol consists of a seven-carbon backbone with two methyl groups attached at the second carbon and a double bond between the fourth and fifth carbons. This specific arrangement imparts distinct chemical reactivity and physical properties, making it a valuable intermediate in various synthetic pathways. The presence of the hydroxyl group at the terminal carbon further enhances its utility in forming esters, ethers, and other derivatives that are pivotal in medicinal chemistry.

In recent years, the pharmaceutical industry has shown increasing interest in compounds with similar structural motifs due to their potential role as bioactive molecules. The olefinic double bond in 2,2-dimethylhept-4-en-1-ol serves as a versatile handle for functionalization, allowing chemists to introduce diverse substituents that can modulate biological activity. This flexibility has made it a candidate for developing novel therapeutic agents targeting various diseases.

One of the most compelling aspects of 2,2-dimethylhept-4-en-1-ol is its potential application in the synthesis of complex natural products. Researchers have leveraged its structural framework to mimic bioactive molecules found in plants and microorganisms. For instance, derivatives of this compound have been explored as potential inhibitors of enzymes involved in metabolic pathways relevant to cancer and inflammation. The hydroxyl group at the 1-position provides a site for further derivatization, enabling the creation of molecules with enhanced pharmacological properties.

The chemical reactivity of 2,2-dimethylhept-4-en-1-ol also makes it an attractive candidate for industrial applications beyond pharmaceuticals. Its ability to participate in various organic reactions, such as aldol condensation and Grignard reactions, underscores its importance as a building block in organic synthesis. Moreover, its relatively high boiling point and stability under standard conditions make it suitable for use in large-scale chemical processes.

Recent advancements in computational chemistry have further highlighted the significance of 2,2-dimethylhept-4-en-1-ol. Molecular modeling studies have revealed that its structural features can be optimized to improve binding affinity to biological targets. These insights have guided experimental efforts to develop more potent derivatives with improved pharmacokinetic profiles. The integration of computational methods with traditional synthetic approaches has accelerated the discovery process, leading to faster development cycles for new drug candidates.

The environmental impact of synthesizing and utilizing 2,2-dimethylhept-4-en-1-ol is another area of growing interest. Researchers are exploring sustainable synthetic routes that minimize waste and reduce energy consumption. Green chemistry principles are being applied to develop methodologies that align with global efforts to promote environmental stewardship. For instance, catalytic processes that employ recyclable catalysts have been investigated as alternatives to traditional stoichiometric reactions.

In conclusion, 2,2-dimethylhept-4-en-1 ol (CAS No. 2229643 -81 -4) stands out as a multifaceted compound with broad applications in pharmaceuticals and industrial chemistry. Its unique structural features offer opportunities for developing novel bioactive molecules while also serving as a valuable intermediate in synthetic chemistry. As research continues to uncover new possibilities for this compound, 2 , 2 - dimethylhept - 4 - en - 1 - ol is poised to play an increasingly important role in advancing chemical science and addressing societal needs.